Cas no 50802-49-8 (N-(thioxomethylidene)-beta-D-glucopyranosylamine)

• Product Name: N-(thioxomethylidene)-beta-D-glucopyranosylamine
• CAS No: 50802-49-8
• MF: C₇H₁₁NO₅S
• MW: 221.230941057205
• CID: 1569392
• PubChem ID: 191151
• Update Time: 2025-04-21

N-(thioxomethylidene)-beta-D-glucopyranosylamine Chemical and Physical Properties

Names and Identifiers

• N-(thioxomethylidene)-beta-D-glucopyranosylamine
• beta-D-glucopyranosylamine, N-carbonothioyl-
• beta-D-Glucopyranosylisothiocyanate
• N-(Thioxomethylene)-beta-D-glucopyranosylamine
• SCHEMBL7813202
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-isothiocyanatooxane-3,4,5-triol
• 50802-49-8
• DTXSID60965040
• beta-D-Glucopyranosyl isothiocyanate
• N-(Sulfanylidenemethylidene)hexopyranosylamine

• Inchi： 1S/C7H11NO5S/c9-1-3-4(10)5(11)6(12)7(13-3)8-2-14/h3-7,9-12H,1H2/t3-,4-,5+,6-,7-/m1/s1
• InChI Key： BXFUZKVJSUIZLS-XUUWZHRGSA-N
• SMILES： S=C=N[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 221.035793
• Monoisotopic Mass: 221.035793
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• XLogP3: -0.6

Experimental Properties

• Density: 1.75
• Boiling Point: 492.9°C at 760 mmHg
• Flash Point: 251.9°C
• Refractive Index: 1.677